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Compound of Interest

Compound Name: 2-Methoxyethyl acetate

Cat. No.: B086879 Get Quote

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-Methoxyethyl acetate (MEA), a

versatile solvent with applications in various organic synthesis protocols. These notes detail its

physicochemical properties, safety information, and its utility in specific reaction classes,

supported by experimental protocols and data.

Introduction
2-Methoxyethyl acetate, also known as methyl cellosolve acetate, is a clear, colorless liquid

with a mild, ether-like odor.[1] Its unique combination of an ether and an ester functional group

imparts a desirable balance of polarity, making it an effective solvent for a wide range of

organic compounds, including resins, oils, and waxes.[2][3] While it is extensively used in the

industrial sector for coatings, paints, and adhesives, its application in fine organic synthesis

and drug development is also noteworthy, particularly where specific solubility and boiling point

characteristics are required.[3]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Methoxyethyl acetate is

presented in the table below, facilitating its appropriate selection and use in experimental

design.
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Property Value References

Molecular Formula C₅H₁₀O₃ [4]

Molecular Weight 118.13 g/mol [4]

Appearance Colorless liquid [1]

Odor Mild, ether-like [1]

Boiling Point 145 °C [3]

Melting Point -65 °C [3]

Flash Point 45 °C (closed cup) [5]

Density 1.009 g/mL at 25 °C [6]

Solubility in Water Miscible [1]

Vapor Pressure 4.7 hPa at 20 °C [5]

Safety and Handling
2-Methoxyethyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.[5] It is harmful if swallowed, inhaled, or in contact with skin.[5] It is also classified

as a reproductive toxin.[5] Always consult the Safety Data Sheet (SDS) before use and handle

it in a well-ventilated fume hood with appropriate personal protective equipment (PPE),

including gloves and safety glasses. Store in a cool, dry, and well-ventilated area away from

ignition sources.

Applications in Organic Synthesis
While not as ubiquitously documented in academic literature as other common solvents like

THF or DMF for specific named reactions, 2-Methoxyethyl acetate's properties make it a

suitable medium for various organic transformations. Its higher boiling point is advantageous

for reactions requiring elevated temperatures.
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Given its ester functionality, 2-Methoxyethyl acetate is a suitable solvent for transesterification

reactions and can also be used as a medium for other esterification processes where a

moderately polar, higher-boiling solvent is required to drive the reaction to completion.

Generalized Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes a general procedure for the esterification of a carboxylic acid with an

alcohol using 2-Methoxyethyl acetate as the solvent.

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add the carboxylic acid (1.0 eq), the alcohol (1.2 eq), and 2-Methoxyethyl
acetate as the solvent (to achieve a 0.5 M concentration of the carboxylic acid).

Catalyst Addition: Add a catalytic amount of a strong acid catalyst (e.g., sulfuric acid or p-

toluenesulfonic acid, 1-2 mol%).

Reaction Execution: Heat the reaction mixture to reflux (approximately 140-145 °C) and

monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture

with ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to

neutralize the acid catalyst.

Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude ester. The product can be further

purified by column chromatography or distillation.
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Carboxylic Acid +
Alcohol +

2-Methoxyethyl Acetate

Acid Catalyst
(e.g., H₂SO₄)

Add
Heat to Reflux
(140-145 °C)

Heat Neutralization
(aq. NaHCO₃)

Cool & Quench Extraction
(Ethyl Acetate)

Purification
(Chromatography/Distillation) Pure Ester

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/product/b086879?utm_src=pdf-body
https://www.benchchem.com/product/b086879?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for a typical acid-catalyzed esterification reaction.

Use in Multicomponent Reactions (MCRs)
The polarity of 2-Methoxyethyl acetate makes it a potential, though less common, solvent for

certain multicomponent reactions. For reactions like the Passerini or Ugi reaction, solvent

choice is critical and can influence the reaction pathway. The Passerini reaction generally

favors aprotic, non-polar solvents, while the Ugi reaction proceeds more efficiently in polar,

protic solvents.[6][7] Given its intermediate polarity, 2-Methoxyethyl acetate could be explored

as a solvent in these reactions, particularly when substrate solubility is an issue in more

conventional solvents.

Generalized Experimental Protocol: Passerini Reaction

This protocol outlines a general procedure for a Passerini three-component reaction.

Reactant Preparation: In a dry reaction vessel, dissolve the aldehyde or ketone (1.0 eq) and

the carboxylic acid (1.1 eq) in 2-Methoxyethyl acetate (to achieve a 0.5-1.0 M

concentration).

Isocyanide Addition: To the stirred solution, add the isocyanide (1.0 eq) dropwise at room

temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature for 24-48 hours. Monitor

the reaction progress by TLC.

Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced

pressure. The crude product, an α-acyloxy amide, can be purified by crystallization or

column chromatography.
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Caption: Logical flow of a Passerini three-component reaction.

Conclusion
2-Methoxyethyl acetate is a useful solvent with a favorable boiling point for a range of organic

synthesis applications, particularly those requiring elevated temperatures. While it is not as

extensively documented in the academic literature for specific named reactions as other

common solvents, its physicochemical properties suggest its utility as a moderately polar,

aprotic medium. The generalized protocols provided here can serve as a starting point for

methods development. Researchers are encouraged to perform small-scale optimization

experiments to determine the suitability of 2-Methoxyethyl acetate for their specific synthetic

transformations. Due to its reproductive toxicity, appropriate safety measures must be strictly

followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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